Cas no 100477-88-1 (2-Propenamide,N-(2-hydroxyethyl)-3-(methylthio)-, (2E)-)

• Product Name: 2-Propenamide,N-(2-hydroxyethyl)-3-(methylthio)-, (2E)-
• CAS No: 100477-88-1
• Molecular Formula: C₆H₁₁NO₂S
• Molecular Weight: 161.22204041481
• CID: 168669
• PubChem ID: 6439215

2-Propenamide,N-(2-hydroxyethyl)-3-(methylthio)-, (2E)- Properties

Names and Identifiers

• 2-Propenamide,N-(2-hydroxyethyl)-3-(methylthio)-, (2E)-
• (E)-N-(2-hydroxyethyl)-3-methylsulfanylprop-2-enamide
• entadamide A
• 2-Propenamide, n-(2-hydroxyethyl)-3-(methylthio)-, (E)-
• AC1O5R7Z
• C20204
• N-(2-Hydroxyethyl)-3-methylthiopropenamide
• CHEMBL2235398
• SCHEMBL18297867
• ENTADAMIDE
• 100477-88-1
• C6H11NO2S
• SCHEMBL18297864
• AKOS040736470
• E88912
• HY-N12125
• CS-0891962
• CHEBI:179370
• FS-7332
• (E)-N-(2-hydroxyethyl)-3-methylsulanylprop-2-enamide
• DA-73126

• InChIKey： NBRCIHAGNJRRRI-GORDUTHDSA-N
• Inchi： 1S/C6H11NO2S/c1-10-5-2-6(9)7-3-4-8/h2,5,8H,3-4H2,1H3,(H,7,9)/b5-2+
• SMILES： S(C)/C=C/C(NCCO)=O

Computed Properties

• Exact Mass: 161.05113
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 161.051049
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.36250
• PSA: 49.33
• Refractive Index: 1.533
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.4°C
• Density: 1.163

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acylethanolamines